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Compound Name: Suberic acid

Cat. No.: B7766589 Get Quote

An In-depth Technical Guide to the Physical Properties of Suberic Acid

Introduction
Suberic acid, systematically known as octanedioic acid, is an alpha,omega-dicarboxylic acid

with the chemical formula C₈H₁₄O₄.[1] It presents as a colorless crystalline solid and serves as

a vital component in the synthesis of pharmaceuticals, polymers like polyamides, and

plasticizers.[1][2] Given its applications in drug development and material science, a precise

understanding of its physical properties, particularly its melting and boiling points, is critical for

researchers and chemical engineers. This guide provides a comprehensive overview of these

thermal properties, details the experimental protocols for their determination, and presents a

logical workflow for these procedures.

Physical Properties of Suberic Acid
The melting and boiling points of suberic acid are key indicators of its purity and are

fundamental parameters for its handling and processing in various applications. The data, as

reported in scientific literature, are summarized below. It is important to note that the boiling

point is highly dependent on the ambient pressure.

Summary of Quantitative Data
The table below consolidates the reported melting and boiling point data for suberic acid from

various sources.
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Property Value Conditions

Melting Point 141–144 °C Standard Pressure

143 °C Standard Pressure

144 °C Standard Pressure

140-144 °C Standard Pressure

Boiling Point 345.5 °C at 760 mmHg

279 °C at 100 mmHg

230 °C at 15 mmHg

130-135 °C at 0.3 Torr

Data sourced from references[1][2][3][4][5][6]

Experimental Protocols for Determination
Accurate determination of melting and boiling points requires standardized experimental

procedures. The presence of impurities typically causes a depression of the melting point and

an increase in the boiling point.[7][8]

Melting Point Determination: Capillary Method
The capillary method is a common and reliable technique for determining the melting point of a

solid organic compound. The melting point range is the interval from the temperature at which

the substance first shows signs of melting to the temperature at which it becomes completely

liquid.[9] A narrow melting range (typically < 1°C) is indicative of a pure substance.

Methodology:

Sample Preparation: A small quantity of dry suberic acid is finely ground into a powder to

ensure uniform heating.[10]

Capillary Loading: The powdered sample is packed into a thin-walled capillary tube (sealed

at one end) to a height of 2-3 mm. The tube is tapped gently to compact the sample at the
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bottom.[7][10]

Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the

sample is aligned with the thermometer bulb. This assembly is then placed in a heating

apparatus, such as a Thiele tube containing mineral oil or a digital melting point apparatus.[9]

Heating and Observation: The apparatus is heated at a controlled, slow rate, typically 1-2 °C

per minute, as the temperature approaches the expected melting point.[10]

Data Recording: Two temperatures are recorded:

T₁ (Initial Melting): The temperature at which the first drop of liquid appears.[10]

T₂ (Final Melting): The temperature at which the entire sample has transitioned to a liquid

state.[10] The melting point is reported as the range T₁ - T₂.

Boiling Point Determination: Thiele Tube Method
For small quantities of liquid, the Thiele tube method provides an accurate measurement of the

boiling point. The boiling point is defined as the temperature at which the vapor pressure of the

liquid equals the surrounding atmospheric pressure.[8]

Methodology:

Sample Preparation: A small volume (a few milliliters) of the liquid to be tested is placed into

a small test tube.[11]

Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the test

tube containing the sample. The test tube is then securely attached to a thermometer.[8]

Heating: The entire assembly is placed in a Thiele tube filled with a high-boiling point liquid

(e.g., mineral oil) and heated gently at the side arm. The design of the Thiele tube ensures

uniform heating of the oil bath through convection currents.[8][12]

Observation: As the temperature rises, dissolved air will first exit the capillary tube. As the

liquid's boiling point is reached, its vapor will cause a rapid and continuous stream of bubbles

to emerge from the open end of the inverted capillary.[12]
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Data Recording: The heat source is removed once a steady stream of bubbles is observed.

The liquid will begin to cool. The temperature at which the bubbling stops and the liquid is

drawn back into the capillary tube is recorded as the boiling point.[8][12] It is also crucial to

record the barometric pressure at the time of the experiment, as boiling point is pressure-

dependent.[12]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of suberic acid's

melting point using the capillary method.
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Start

Sample Preparation:
Grind suberic acid to a fine powder.
Ensure sample is completely dry.

Capillary Loading:
Pack powder into a sealed-end

capillary tube to a height of 2-3 mm.

Apparatus Setup:
Attach capillary to thermometer.
Place in melting point apparatus.

Controlled Heating:
Heat at a slow, constant rate

(1-2 °C per minute).

Observation

 [No]

Record T₁:
Temperature at which first

drop of liquid appears.

 Is there liquid? [Yes]

Continue Heating & Observing

 [No]

Record T₂:
Temperature at which all

solid has liquified.

 Is sample fully melted? [Yes]

Report Melting Range:
T₁ - T₂

End

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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